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Compound of Interest

Compound Name: 4-Pentyloxyphenylboronic acid

Cat. No.: B116131 Get Quote

An In-depth Technical Guide to the Stability and Storage of 4-Pentyloxyphenylboronic Acid

Introduction
4-Pentyloxyphenylboronic acid (also known as 4-Amyloxyphenylboronic acid) is an important

organoboron compound widely utilized in organic synthesis. Its primary application lies in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds, a

fundamental transformation in the synthesis of complex organic molecules, including

pharmaceuticals and advanced materials.[1] The stability of boronic acids is a critical factor for

researchers and drug development professionals, as degradation can lead to inconsistent

reaction yields, impurity formation, and a reduction in shelf-life. This guide provides a

comprehensive overview of the stability profile, optimal storage conditions, and safe handling

procedures for 4-Pentyloxyphenylboronic acid, supported by experimental protocols and

data.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Pentyloxyphenylboronic acid is

presented below.
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Property Value

CAS Number 146449-90-3

Molecular Formula C₁₁H₁₇BO₃

Molar Mass 208.06 g/mol [1][2]

Appearance White to Orange to Green powder or crystal[2]

Melting Point 98-100°C[1]

Boiling Point 355.3 ± 44.0 °C (Predicted)[1]

pKa 8.71 ± 0.16 (Predicted)[1]

Stability Profile of 4-Pentyloxyphenylboronic Acid
Arylboronic acids are known to be sensitive to several environmental factors. Understanding

these sensitivities is crucial for maintaining the integrity of 4-Pentyloxyphenylboronic acid.

Key Factors Affecting Stability
Moisture and Hydrolysis: Boronic acids are susceptible to hydrolysis.[3] Water can interact

with the compound, potentially leading to the formation of boroxines (anhydrides) or other

hydrated species. While the product is often supplied as a mixture containing varying

amounts of its anhydride, excessive moisture can promote further degradation.[2] The

presence of moisture is a well-documented factor that can affect the stability of solid-state

pharmaceuticals and reagents by promoting chemical degradation.[4][5]

Oxygen and Oxidation: Like most boronic acids, 4-Pentyloxyphenylboronic acid is

sensitive to oxygen.[3] The boronic acid group can be cleaved through oxidative pathways, a

common degradation route for these compounds.[6] This necessitates handling and storage

under an inert atmosphere to prevent oxidative degradation.

Temperature: Elevated temperatures can accelerate degradation kinetics.[7][8]

Recommended storage temperatures are generally low to minimize the rate of

decomposition. Long-term stability studies often reveal that degradation pathways follow

Arrhenius kinetics, where reaction rates increase with temperature.[9]
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Light: Exposure to light, particularly UV radiation, can provide the energy to initiate and

promote degradation reactions in sensitive organic molecules. Therefore, it is recommended

to store 4-Pentyloxyphenylboronic acid in a dark place.[2]

pH: The stability of boronic acids can be pH-dependent. Protodeboronation, a key

degradation pathway, is known to be rapid under both acidic and basic conditions, while

being slowest around a neutral pH.[10]

Primary Degradation Pathways
The degradation of arylboronic acids typically proceeds through two main pathways:

Deboronation: This is the cleavage of the C-B bond, replacing the boronic acid group with a

hydrogen atom. This process, also known as protodeboronation, can be catalyzed by acids,

bases, or metal ions.[3][10] Sterically hindered and electron-rich arylboronic acids are

particularly prone to this degradation.[3][10]

Oxidative Degradation: The boronic acid moiety can be oxidized, leading to the cleavage of

the C-B bond and formation of a phenol.[6] This is a significant pathway, especially in the

presence of oxygen or other oxidizing agents.

The general sensitivity of arylboronic acids suggests that controlling residual levels in Active

Pharmaceutical Ingredients (APIs) may become a regulatory concern, as they can be

considered potentially genotoxic impurities.[3][10]

Summary of Stability Factors
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Factor Impact on Stability Recommended Precaution

Moisture High

Store in a dry, tightly sealed

container. Avoid exposure to

humidity.

Oxygen High

Store and handle under an

inert atmosphere (e.g., Argon,

Nitrogen).[1][11]

Temperature Medium-High

Store at recommended cool

temperatures (2-8°C or

<15°C).[1][2] Avoid heat.

Light Medium

Store in a dark place or in an

amber vial to protect from light.

[2]

Incompatible Materials High

Avoid contact with strong

oxidizing agents, strong acids,

and strong bases.[11]

Recommended Storage and Handling
Proper storage and handling are paramount to preserving the quality and ensuring the safety of

4-Pentyloxyphenylboronic acid.

Storage Conditions
Different suppliers provide slightly varied storage recommendations, but the core principles

remain consistent: keep the material cool, dry, and away from air and light.
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Supplier/Source
Recommended Storage
Temperature

Atmosphere

ChemBK 2-8°C[1]
Under inert gas (Nitrogen or

Argon)[1]

TCI Chemicals

Room Temperature

(Recommended in a cool and

dark place, <15°C)[2]

Not specified, but cool and

dark implies protection from

degradation factors.

Fisher Scientific

Keep containers tightly closed

in a dry, cool and well-

ventilated place.[11]

Store under an inert

atmosphere.[11]

Based on this data, the optimal storage condition is 2-8°C under an inert atmosphere in a

tightly sealed, light-resistant container.

Safe Handling Procedures
4-Pentyloxyphenylboronic acid is classified as an irritant.[1] Adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and safety goggles or a face shield.[1]

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust.[1]

Exposure Avoidance: Avoid contact with skin, eyes, and clothing.[1][11] Do not ingest or

inhale.[11]

First Aid:

Eyes: In case of contact, rinse immediately and cautiously with plenty of water for several

minutes and seek medical advice.[1]

Skin: If on skin, wash with plenty of soap and water.[2]
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Handling and Storage Workflow
The following diagram illustrates the recommended workflow for managing 4-
Pentyloxyphenylboronic acid from receipt to experimental use.
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Caption: Recommended workflow for handling and storage of 4-Pentyloxyphenylboronic
acid.

Experimental Protocol: Forced Degradation Study
To assess the stability of 4-Pentyloxyphenylboronic acid under stress conditions, a forced

degradation study can be performed. This involves subjecting the compound to harsh

conditions and analyzing the resulting degradation.

Objective: To identify the degradation pathways and the susceptibility of 4-
Pentyloxyphenylboronic acid to hydrolysis, oxidation, heat, and light.

Analytical Method: A stability-indicating High-Performance Liquid Chromatography (HPLC)

method with UV detection should be developed and validated to separate the parent compound

from its potential degradation products.

Materials:

4-Pentyloxyphenylboronic acid

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or Trifluoroacetic acid (for mobile phase)

Hydrochloric acid (HCl), 1N

Sodium hydroxide (NaOH), 1N

Hydrogen peroxide (H₂O₂), 3%

Class A volumetric flasks and pipettes

Equipment:

HPLC system with UV detector
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Analytical balance

pH meter

Thermostatic oven

Photostability chamber

Vortex mixer and/or sonicator

Procedure:

Stock Solution Preparation:

Accurately weigh and dissolve a known amount of 4-Pentyloxyphenylboronic acid in a

suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to prepare a stock

solution of approximately 1 mg/mL.

Stress Conditions:

Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Keep at 60°C for 24

hours. After incubation, cool the solution and neutralize with 1N NaOH. Dilute to a final

concentration of ~0.1 mg/mL with the mobile phase.

Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at 60°C for 4

hours. After incubation, cool the solution and neutralize with 1N HCl. Dilute to a final

concentration of ~0.1 mg/mL with the mobile phase.

Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room

temperature for 24 hours. Dilute to a final concentration of ~0.1 mg/mL with the mobile

phase.

Thermal Degradation: Store the solid powder in an oven at 70°C for 48 hours. After

exposure, prepare a solution of ~0.1 mg/mL in the mobile phase.

Photolytic Degradation: Expose the solid powder to light in a photostability chamber

according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours
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and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

After exposure, prepare a solution of ~0.1 mg/mL in the mobile phase.

Control Sample: Prepare a solution of the unstressed compound at the same final

concentration (~0.1 mg/mL).

Analysis:

Inject all samples (stressed and control) into the HPLC system.

Analyze the chromatograms to determine the percentage of the remaining parent

compound and the formation of any degradation products. Calculate the mass balance to

ensure all major degradants are accounted for.

This protocol provides a framework for systematically evaluating the stability of 4-
Pentyloxyphenylboronic acid and identifying conditions that must be avoided to maintain its

integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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